Cas no 1699185-54-0 (2-Methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-Methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1699185-54-0
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 5786013
• PubChem ID: 121602202
• Update Time: 2023-12-26

2-Methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• 1699185-54-0
• EN300-1233896
• AKOS026736793
• Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-
• 2-Methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H7F3O2/c1-5(6(7,8)9)2-3(5)4(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： WKZNMMFCNWHXFG-UHFFFAOYSA-N
• SMILES： FC(C1(C)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 169.8±35.0 °C(Predicted)
• pka: 4.05±0.22(Predicted)